Cas no 1261964-10-6 (4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid
• CAS No: 1261964-10-6
• MF: C₁₅H₁₁FO₄
• MW: 274.243848085403
• MDL: MFCD18321491
• CID: 1039203
• PubChem ID: 53227363
• Update Time: 2025-06-22

4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 4-(4-carboxy-2-methylphenyl)-2-fluorobenzoic acid
• 3'-Fluoro-2-methyl[1,1'-biphenyl]-4,4'-dicarboxylic acid
• BS-20317
• AKOS016001054
• 3/'-Fluoro-2-Methyl-[1,1/'-biphenyl]-4,4/'-dicarboxylic acid
• DTXSID90690919
• A889533
• MFCD18321491
• 4-(4-CARBOXY-3-FLUOROPHENYL)-3-METHYLBENZOIC ACID
• 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4,4'-dicarboxylicacid
• 1261964-10-6
• CS-0209358
• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3'-fluoro-2-methyl-
• G89975
• 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid

• MDL： MFCD18321491
• Inchi： 1S/C15H11FO4/c1-8-6-10(14(17)18)3-4-11(8)9-2-5-12(15(19)20)13(16)7-9/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： PWFBHNCNUKWHQJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 274.06400
• Monoisotopic Mass: 274.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.19750

Additional information on 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid

4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid: An Overview of Its Structure, Properties, and Applications

4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid (CAS No. 1261964-10-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its carboxylic acid group, fluorine atom, and methyl substituent, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid is C₁₅H₁₁FO₃, and it has a molecular weight of approximately 268.25 g/mol. The presence of the carboxylic acid group (COOH) makes it a weak organic acid with a pKa value that can be influenced by the electronic effects of the fluorine and methyl substituents. The fluorine atom, in particular, imparts significant electronic and steric effects, which can affect the compound's solubility, stability, and reactivity in various solvents.

In terms of physical properties, 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid is typically a white crystalline solid at room temperature. It exhibits good thermal stability and can be purified through recrystallization techniques. The compound's melting point is around 200-205°C, which is consistent with other aromatic carboxylic acids. Its solubility in water is limited due to the hydrophobic nature of the aromatic rings, but it is more soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The synthetic route to 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid involves several well-established chemical transformations. One common approach is the Suzuki coupling reaction between 4-bromomethylbenzoic acid and 3-fluoro-4-(trimethylstannyl)benzoic acid. This method provides high yields and excellent purity, making it suitable for large-scale production. Alternatively, the compound can be synthesized via a series of substitution reactions starting from readily available precursors such as 3-fluoroaniline and methyl benzoate.

In the field of pharmaceutical research, 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid has shown promise as a lead compound for the development of new drugs. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Recent studies have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways, such as fatty acid synthase (FASN) and acetyl-CoA carboxylase (ACC). These enzymes play crucial roles in lipid metabolism and are implicated in diseases such as obesity, diabetes, and cancer.

A study published in the Journal of Medicinal Chemistry reported that derivatives of 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid exhibited potent inhibitory activity against FASN with IC₅₀ values in the low micromolar range. This finding suggests that these compounds could be further optimized to develop more effective anti-obesity or anti-cancer drugs. Additionally, the presence of the carboxylic acid group provides opportunities for conjugation with other functional groups or biomolecules to enhance their pharmacological properties.

Beyond its pharmaceutical applications, 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with large surface areas that have applications in gas storage, catalysis, and drug delivery. Research has shown that MOFs derived from this compound exhibit excellent thermal stability and gas adsorption capacities.

In conclusion, 4-(4-Carboxy-3-fluorophenyl)-3-methylbenzoic acid (CAS No. 1261964-10-6) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable properties that make it suitable for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern scientific endeavors.